2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide
• InChI: InChI=1S/C15H13ClFNO2/c1-2-20-14-6-4-3-5-13(14)18-15(19)11-8-7-10(17)9-12(11)16/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: SCARPMPPVLDCHC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C15H13ClFNO2
• Molecular Weight: 293.72 g/mol

Description

2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide, also known as EF-24, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of chalcones, which are known to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. EF-24 has been found to exhibit potent anti-cancer activity against a variety of cancer cell lines, making it a promising candidate for further development as a cancer therapy.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide is not fully understood, but it is believed to involve the inhibition of several key signaling pathways that are involved in cancer cell growth and survival. 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide has been found to inhibit the activity of NF-κB, a transcription factor that is known to play a critical role in cancer cell proliferation and survival. 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide has also been shown to inhibit the activity of STAT3, a transcription factor that is involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide has been found to have a number of biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide has also been shown to inhibit the expression of several key genes involved in cancer cell growth and survival. In addition, 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide has been found to have anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide has several advantages for use in scientific research, including its high purity and yield, as well as its potent anti-cancer activity. However, 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide also has some limitations, including its limited solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide, including further elucidation of its mechanism of action and optimization of its therapeutic properties. In addition, 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide may have potential applications in other areas of medicine, such as inflammation and neurodegenerative diseases. Further research is needed to fully understand the potential of 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide as a therapeutic agent.

Synthesis Methods

2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide can be synthesized through a multi-step process involving the reaction of 2-chloro-4-fluorobenzaldehyde with 2-ethoxyaniline, followed by cyclization and subsequent reduction. The synthesis of 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide has been optimized to yield high purity and yield, making it suitable for use in scientific research.

Scientific Research Applications

2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to exhibit potent anti-cancer activity against a variety of cancer cell lines, including breast, prostate, lung, and colon cancer. 2-chloro-N-(2-ethoxyphenyl)-4-fluorobenzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, while sparing normal cells.